2-((1-(3-Methoxyphenyl)ethyl)amino)-2-oxoethyl 4-methylbenzoate

• IUPAC Name: [2-[1-(3-methoxyphenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate
• InChI: InChI=1S/C19H21NO4/c1-13-7-9-15(10-8-13)19(22)24-12-18(21)20-14(2)16-5-4-6-17(11-16)23-3/h4-11,14H,12H2,1-3H3,(H,20,21)
• InChI Key: COGRHZLHXFHSCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC(=O)NC(C)C2=CC(=CC=C2)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

2-((1-(3-Methoxyphenyl)ethyl)amino)-2-oxoethyl 4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'Moclobemide,' and it belongs to the class of monoamine oxidase inhibitors (MAOIs). Moclobemide has been extensively studied for its unique properties and potential therapeutic benefits.

Scientific Research Applications

Synthesis and Chemical Properties

• Development of New Synthetic Methods : Research has focused on synthesizing various derivatives and analogues of related chemical structures, exploring new routes for the creation of heterocyclic compounds, and improving synthetic efficiency. For instance, studies have detailed the synthesis of lignan conjugates, highlighting procedures that could potentially apply to the synthesis and modification of compounds similar to "2-((1-(3-Methoxyphenyl)ethyl)amino)-2-oxoethyl 4-methylbenzoate" (Raghavendra et al., 2016).

Biological Activities

• Antimicrobial and Antioxidant Activities : Several studies have investigated the antimicrobial and antioxidant activities of compounds with structural similarities, providing insights into their potential pharmacological applications. These activities are crucial for developing new therapeutic agents and understanding their mechanisms of action. For example, research on novel 1,2,4-triazole derivatives showed good to moderate activities against various microorganisms, suggesting potential utility in combating microbial infections (Bektaş et al., 2010).

Advanced Materials and Drug Development

• Polymeric Materials : The synthesis and characterization of novel aromatic polyimides from related chemical compounds have been explored, demonstrating applications in materials science, particularly in developing high-performance polymers with specific physical and chemical properties (Butt et al., 2005).

Mechanism of Action

Target of Action

Similar compounds have been found to target key functional proteins in bacterial cell division , which suggests that this compound may have a similar target.

Biochemical Pathways

Similar compounds have been found to affect bacterial cell division , suggesting that this compound may have a similar effect.

Result of Action

Similar compounds have been found to have antimicrobial activity , suggesting that this compound may have a similar effect.